Cas no 13706-89-3 (3,4-Heptanedione)

3,4-Heptanedione structure

Product Name:3,4-Heptanedione

CAS No:13706-89-3

MF:C₇H₁₂O₂

MW:128.168982505798

CID:156528

PubChem ID:83671

Update Time:2025-04-19

3,4-Heptanedione Chemical and Physical Properties

- 3,4-Heptanedione
- heptane-3,4-dione
- Einecs 237-242-3
- LBCCPKFTHIBIKU-UHFFFAOYSA-N
- SCHEMBL105956
- 4-heptaonone
- CHEBI:173490
- NS00024448
- Q27259850
- UNII-4K84DB0XPA
- DTXSID3065588
- FT-0729391
- 13706-89-3
- 4K84DB0XPA
- Inchi： 1S/C7H12O2/c1-3-5-7(9)6(8)4-2/h3-5H2,1-2H3
- InChI Key： LBCCPKFTHIBIKU-UHFFFAOYSA-N
- SMILES： O=C(C(CC)=O)CCC

1. 626. The synthesis and prototropic rearrangement of 4-hydroxyhept-5-en-3-one

E. A. Braude,C. J. Timmons J. Chem. Soc. 1953 3144
2. Decomposition of α-diazo-ketones: the oxiren–oxocarbene equilibrium

S. A. Matlin,P. G. Sammes J. Chem. Soc. Perkin Trans. 1 1972 2623
3. Metal-catalysed oxidation of acetylenes and diazo-ketones

Stephen A. Matlin,Peter G. Sammes J. Chem. Soc. Perkin Trans. 1 1973 2851
4. Photoinduced reactions of chloranil with stilbene derivatives and α,β-unsaturated carbonyl compounds

Jian-Hua Xu,Long-Cheng Wang,Jian-Wei Xu,Bao-Zhen Yan,Han-Cheng Yuan J. Chem. Soc. Perkin Trans. 1 1994 571
5. Anionotropy

E. A. Braude Q. Rev. Chem. Soc. 1950 4 404